Cas no 2172569-81-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
- 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid
- EN300-1561460
- 2172569-81-0
-
- Inchi: 1S/C28H28N2O5/c1-28(2,15-25(31)30-19-9-7-8-18(14-19)26(32)33)17-29-27(34)35-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-14,24H,15-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: DXRVRXMVZITHSC-UHFFFAOYSA-N
- SMILES: O(C(NCC(C)(C)CC(NC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
- XLogP3: 4.6
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1561460-5.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 5g |
$9769.0 | 2023-06-05 | ||
Enamine | EN300-1561460-10000mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 10000mg |
$14487.0 | 2023-09-25 | ||
Enamine | EN300-1561460-2500mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 2500mg |
$6602.0 | 2023-09-25 | ||
Enamine | EN300-1561460-10.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 10g |
$14487.0 | 2023-06-05 | ||
Enamine | EN300-1561460-50mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 50mg |
$2829.0 | 2023-09-25 | ||
Enamine | EN300-1561460-0.1g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
Enamine | EN300-1561460-2.5g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
Enamine | EN300-1561460-0.25g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
Enamine | EN300-1561460-1.0g |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 1g |
$3368.0 | 2023-06-05 | ||
Enamine | EN300-1561460-500mg |
3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid |
2172569-81-0 | 500mg |
$3233.0 | 2023-09-25 |
3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid Related Literature
-
Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
-
Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
-
Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
-
Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2172569-81-0)
In the realm of organic chemistry and pharmaceutical research, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2172569-81-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular structure features a fluorenylmethyloxycarbonyl (Fmoc) group, which is widely used in solid-phase peptide synthesis (SPPS) for protecting amino acids during chemical reactions.
The Fmoc group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid provides exceptional stability under basic conditions while being easily removable under mild acidic conditions. This characteristic makes it indispensable in modern peptide synthesis, particularly in the production of therapeutic peptides and biologics. Researchers and pharmaceutical companies are increasingly exploring its utility in developing targeted drug delivery systems and bioconjugation techniques, aligning with the growing demand for precision medicine.
One of the most searched topics in this domain is the role of Fmoc-protected compounds in peptide therapeutics. With the rise of mRNA vaccines and personalized medicine, the demand for high-purity peptide intermediates like CAS No. 2172569-81-0 has surged. This compound’s ability to facilitate the synthesis of complex peptides with minimal side reactions positions it as a valuable asset in biopharmaceutical innovation. Additionally, its compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows.
Another hot topic is the sustainability of peptide synthesis. As the industry shifts toward greener chemistry, researchers are investigating eco-friendly alternatives for protecting groups. However, the Fmoc group remains a gold standard due to its efficiency and reliability. The compound’s 3,3-dimethylbutanamido moiety further enhances its solubility in organic solvents, simplifying purification processes—a key consideration for large-scale manufacturing.
From a technical standpoint, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid exhibits excellent compatibility with HPLC and LC-MS analysis, ensuring accurate quality control in research and production settings. Its CAS No. 2172569-81-0 is frequently cited in patents related to peptide-based drug discovery, underscoring its industrial relevance. Furthermore, its application extends to material science, where it is used to engineer peptide-based hydrogels for biomedical applications.
In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2172569-81-0) is a cornerstone in peptide chemistry, bridging the gap between academic research and commercial drug development. Its versatility, coupled with the growing emphasis on biologics and precision therapeutics, ensures its continued prominence in scientific advancements. As the field evolves, this compound will likely play a pivotal role in addressing challenges related to drug stability, delivery efficiency, and manufacturing scalability.
2172569-81-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid) Related Products
- 2162016-09-1(2-(5-Fluoropyridin-2-yl)acetaldehyde)
- 2580234-88-2(2-[Benzyl(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]acetic acid)
- 330191-13-4(N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide)
- 133059-44-6(4-Bromo-3-fluorobenzonitrile)
- 1207680-11-2(3-(2-fluoro-4-methylphenyl)prop-2-enal)
- 1447952-95-5(3-Ethyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyridazin-4-one)
- 2411246-29-0(N-[6-(5-Bromofuran-2-yl)pyrimidin-4-yl]-2-chloroacetamide)
- 1568072-56-9((1R)-1-(4-fluoro-1H-indol-3-yl)ethan-1-ol)
- 4964-69-6(5-Chloroquinaldine)
- 64328-63-8(4-(Hexyloxy)benzohydrazide)



